Cas no 1806837-65-9 (3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806837-65-9
• MF: C₉H₆F₂N₄
• MW: 208.167547702789
• CID: 4854465
• Update Time: 2025-05-23

3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F2N4/c10-9(11)8-7(14)6(1-2-12)5(3-13)4-15-8/h4,9H,1,14H2
• InChI Key： ZYZCQYDAJSTHII-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC#N)C(C#N)=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 0.2
• Topological Polar Surface Area: 86.5

Additional information on 3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile: A Comprehensive Overview

3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile, also known by its CAS number 1806837-65-9, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in drug discovery, materials science, and catalysis. The molecule features a pyridine ring with multiple substituents, including an amino group at position 3, a cyano group at position 5, a difluoromethyl group at position 2, and an acetonitrile group at position 4. These substituents contribute to the compound's distinct chemical reactivity and physical properties.

The synthesis of 3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile involves a series of multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling, Stille coupling, or other cross-coupling techniques. Recent advancements in catalytic systems have enabled the efficient construction of such complex molecules with high precision. The incorporation of fluorinated groups, such as the difluoromethyl substituent, is particularly challenging due to their sensitivity to certain reaction conditions. However, the use of fluorine in organic synthesis has gained significant attention due to its ability to modulate physical properties like solubility, bioavailability, and stability.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Pyridine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in medicinal chemistry. Recent studies have explored the role of 3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile in inhibiting specific kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders. The amino and cyano groups present in the molecule provide sites for hydrogen bonding and other non-covalent interactions, which are critical for binding to biological targets.

In addition to its biological applications, this compound has shown potential in materials science. The pyridine ring's aromaticity and electron-withdrawing substituents make it suitable for use in designing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that incorporating fluorinated pyridine derivatives into MOFs can enhance their stability and selectivity for gas adsorption applications. The presence of multiple functional groups in 3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile allows for versatile chemical modifications, further expanding its utility in materials design.

The study of CAS No. 1806837-65-9 has also contributed to our understanding of fluorinated organic compounds' environmental impact. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds. However, recent research has focused on developing sustainable synthesis routes and degradation pathways for such compounds to minimize their ecological footprint. This has led to innovative approaches involving enzymatic degradation or photochemical methods that selectively break down fluorinated groups while preserving the rest of the molecule.

In conclusion, 3-Amino-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile, with its unique molecular architecture and versatile functional groups, represents a valuable compound in contemporary chemical research. Its applications span across drug discovery, materials science, and environmental chemistry, making it a subject of ongoing investigation by scientists worldwide. As new synthetic methods and analytical techniques continue to emerge, the potential for this compound to contribute to groundbreaking discoveries remains vast.